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Compound of Interest

Compound Name: UV-123

Cat. No.: B155743 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing UV-123 to enhance the light stability of

pigmented systems. Below you will find troubleshooting guides and frequently asked questions

to address common issues encountered during experimentation.

Troubleshooting Guides
This section addresses specific problems that may arise during the use of UV-123 in your

formulations.

Question: Why is my pigmented system still showing significant color fade or degradation after

adding UV-123?

Answer: Several factors could be contributing to this issue. Follow this troubleshooting workflow

to identify the potential cause:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b155743?utm_src=pdf-interest
https://www.benchchem.com/product/b155743?utm_src=pdf-body
https://www.benchchem.com/product/b155743?utm_src=pdf-body
https://www.benchchem.com/product/b155743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Color Fade Observed

Check UV-123 Concentration
Is it within the recommended range (0.5-2.0%)?

No

No

Yes

Yes

Adjust concentration to recommended level.
Re-evaluate performance.

Evaluate Pigment-Stabilizer Interaction
Are you using pigments known to interact with HALS?

Yes

Yes

No

No

Some pigments can adsorb stabilizers.
Consider pre-treating pigment or increasing UV-123 dosage.

Consult literature for specific pigment interactions.

Consider Synergistic Effects
Are you using UV-123 alone?

Yes

Yes

No

No

Add a UV Absorber (e.g., benzotriazole type)
for comprehensive protection.

Review Environmental Stress
Is the system exposed to extreme UV levels, high temperatures, or acidic/sulfur-containing compounds?

Yes

Yes

No

No

UV-123 is suitable for acidic systems, but extreme conditions may require higher concentrations or combination with other stabilizers. Re-examine the binder system and other additives for potential degradation pathways not addressed by UV-123.
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Polymer Degradation Pathway

UV-123 Intervention (HALS Cycle)

Polymer + UV Light

Free Radicals (R•)

Initiation

Peroxy Radicals (ROO•)

+ O2

Neutralized Species

Polymer Degradation
(Color Fade, Cracking, Gloss Loss)

Propagation

Nitroxyl Radical (>NO•)

Radical Scavenging

UV-123 (>N-OR)

Radical Scavenging

Regenerated UV-123

Regeneration
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1. Sample Preparation

Prepare coating formulations:
- Control (no stabilizer)

- Test samples (with UV-123)

Apply uniform films onto test panels

Cure panels as per standard procedure

2. Initial Measurements

Measure initial color (L*₀, a*₀, b*₀)
and gloss (G₀) for all panels

3. Accelerated Weathering

Place panels in Xenon Arc Weather-Ometer

Run exposure cycle (e.g., ASTM G155 Cycle 1)
for a set duration (e.g., 500, 1000, 2000 hours)

4. Periodic Evaluation

Remove panels at specified intervals

Measure color (L*t, a*t, b*t)
and gloss (Gt)

5. Data Analysis

Calculate Total Color Difference (ΔE*)
ΔE* = [(L*t - L*₀)² + (a*t - a*₀)² + (b*t - b*₀)²]¹/²

Calculate Percent Gloss Retention
% Retention = (Gt / G₀) * 100

Compare results of control vs. test samples

Click to download full resolution via product page
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To cite this document: BenchChem. [Technical Support Center: Improving Light Stability of
Pigmented Systems with UV-123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155743#improving-the-light-stability-of-pigmented-
systems-with-uv-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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